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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzamide

CAS No.: 1007578-86-0

Cat. No.: B3024592

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 3-Chloro-4-hydroxybenzamide

Introduction: In the landscape of modern drug discovery and fine chemical synthesis, the utility

of a molecule is often dictated by the strategic placement of its functional groups. 3-Chloro-4-
hydroxybenzamide is a compound of significant interest, embodying a trifecta of

functionalities on an aromatic scaffold: a nucleophilic phenolic hydroxyl group, a versatile

amide moiety, and a reactivity-modulating chloro substituent. This guide offers a

comprehensive technical overview of 3-Chloro-4-hydroxybenzamide, designed for

researchers, medicinal chemists, and process development scientists. We will move beyond a

simple recitation of data, providing insights into the causality behind its properties and potential

applications, grounded in established chemical principles.

Physicochemical and Spectroscopic Profile
A molecule's identity and behavior are fundamentally defined by its physical and spectroscopic

characteristics. The data presented herein are compiled from authoritative chemical databases

and predictive modeling, providing a robust foundation for experimental work.
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Core Chemical Identifiers
Precise identification is critical for regulatory compliance, procurement, and scientific

communication.

Identifier Value Source

IUPAC Name 3-chloro-4-hydroxybenzamide [1][2]

CAS Number 1007578-86-0 [1][2]

Molecular Formula C₇H₆ClNO₂ [1][2]

Molecular Weight 171.58 g/mol [1]

Canonical SMILES C1=CC(=C(C=C1C(=O)N)Cl)O [1]

InChIKey
ZGWONVASQBZHTN-

UHFFFAOYSA-N
[1][2]

Physical Properties
The physical state and solubility dictate the handling, formulation, and reaction conditions for

any chemical compound. While experimental data for this specific molecule is sparse,

properties can be reliably inferred from closely related analogs and computational predictions.
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Property Value / Observation
Rationale / Comparative
Data

Appearance
White to off-white crystalline

solid (Predicted)

Based on analogs like 3-

Chloro-4-hydroxybenzonitrile

(white crystalline solid)[3] and

3-Chloro-4-

hydroxybenzaldehyde (white to

pale cream crystals).[4]

Melting Point
No data available. Predicted to

be >150 °C.

The related 3-Chloro-4-

hydroxybenzaldehyde melts at

131-135 °C.[5] The addition of

the amide group, capable of

strong hydrogen bonding, is

expected to significantly

increase the melting point

compared to the aldehyde.

Solubility

Low solubility in water. Soluble

in polar organic solvents (e.g.,

DMSO, DMF, Methanol,

Ethanol).

The aromatic ring and chloro-

substituent confer

hydrophobicity. However, the

hydroxyl and amide groups

allow for hydrogen bonding,

granting solubility in polar

organic solvents. The related

3-Chloro-4-hydroxybenzonitrile

has low water solubility.[3]

XLogP3 1.3 [1]

Topological Polar Surface Area 63.3 Å² [1]

Spectroscopic Characterization
Spectroscopic analysis provides an unambiguous structural fingerprint. Below are the predicted

key signatures for 3-Chloro-4-hydroxybenzamide based on its functional groups and data

from analogous structures.[6][7][8]
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¹H NMR (in DMSO-d₆, 400 MHz):

~10.5-11.5 ppm (s, 1H): Phenolic -OH proton. Broad singlet, exchangeable with D₂O.

~7.5-8.0 ppm (br s, 2H): Amide -NH₂ protons. Broad signals due to quadrupole broadening

and exchange.

~7.8 ppm (d, J ≈ 2 Hz, 1H): Aromatic C2-H. Doublet due to coupling with C6-H.

~7.6 ppm (dd, J ≈ 8.5, 2 Hz, 1H): Aromatic C6-H. Doublet of doublets from coupling to C5-

H and C2-H.

~7.0 ppm (d, J ≈ 8.5 Hz, 1H): Aromatic C5-H. Doublet from coupling to C6-H.

¹³C NMR (in DMSO-d₆, 100 MHz):

~168 ppm: Amide carbonyl (C=O).

~155 ppm: C4 (aromatic C-OH).

~130-132 ppm: C2 and C6 (aromatic C-H).

~125 ppm: C1 (aromatic C-C=O).

~120 ppm: C3 (aromatic C-Cl).

~117 ppm: C5 (aromatic C-H).

Infrared (IR) Spectroscopy (KBr Pellet, cm⁻¹):

3400-3200 (broad): O-H and N-H stretching vibrations.

~1650 (strong): C=O stretching (Amide I band).

~1600, 1580, 1450: Aromatic C=C ring stretching.

~1280: C-O stretching of the phenol.

~800-700: C-Cl stretching.
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Mass Spectrometry (MS-ESI):

[M+H]⁺: Expected at m/z 172.01.

[M-H]⁻: Expected at m/z 170.00.

Isotope Pattern: A characteristic M/M+2 isotope pattern with a ratio of approximately 3:1

will be observed due to the presence of the ³⁵Cl and ³⁷Cl isotopes.

Synthesis and Reactivity
Understanding the synthetic accessibility and inherent reactivity of 3-Chloro-4-
hydroxybenzamide is paramount for its practical application.

Retrosynthetic Analysis
A logical synthetic approach begins with readily available starting materials. The most direct

retrosynthetic disconnection of the target molecule is at the amide C-N bond, leading back to 3-

chloro-4-hydroxybenzoic acid or a derivative thereof. This is a robust and field-proven strategy

for amide synthesis.

3-Chloro-4-hydroxybenzamide

3-Chloro-4-hydroxybenzoic acid

Amide C-N Disconnection

Ammonia Source (e.g., NH₄OH)

Amide C-N Disconnection

Click to download full resolution via product page

Caption: Retrosynthetic pathway for 3-Chloro-4-hydroxybenzamide.

Proposed Synthetic Protocol: Amidation of 3-Chloro-4-
hydroxybenzoic Acid
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This protocol is adapted from standard, high-yield amidation procedures, such as those used

for synthesizing 4-hydroxybenzamide.[9] The key is the activation of the carboxylic acid to

facilitate nucleophilic attack by ammonia.

Step 1: Activation of the Carboxylic Acid The conversion of the carboxylic acid to a more

reactive acyl chloride is a common and effective activation strategy.

Reactor Setup: To a dry, round-bottom flask equipped with a magnetic stirrer and reflux

condenser under an inert atmosphere (N₂ or Ar), add 3-chloro-4-hydroxybenzoic acid (1.0

eq).

Solvent Addition: Suspend the acid in a suitable anhydrous solvent such as toluene or

dichloromethane.

Chlorination: Add thionyl chloride (SOCl₂, ~1.5 eq) dropwise at room temperature.

Causality: Thionyl chloride reacts with the carboxylic acid to form the highly electrophilic

acyl chloride, with gaseous byproducts (SO₂ and HCl) that are easily removed, driving the

reaction to completion.

Reaction: Heat the mixture to reflux (approx. 40-65°C) for 2-4 hours, or until the evolution of

gas ceases.

Isolation: Remove the excess thionyl chloride and solvent under reduced pressure to yield

crude 3-chloro-4-hydroxybenzoyl chloride. This intermediate is moisture-sensitive and

typically used immediately in the next step.

Step 2: Amidation The activated acyl chloride readily reacts with ammonia to form the desired

amide.

Reactor Setup: In a separate flask, cool an excess of concentrated aqueous ammonia (e.g.,

28% NH₄OH) in an ice bath (0°C).

Amidation Reaction: Dissolve the crude 3-chloro-4-hydroxybenzoyl chloride from Step 1 in

an anhydrous aprotic solvent (e.g., THF or dichloromethane) and add it dropwise to the cold,

vigorously stirred ammonia solution.
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Causality: The reaction is highly exothermic. Slow addition and cooling are essential to

control the reaction rate and prevent side reactions. A white precipitate of the product will

form immediately.

Work-up: Once the addition is complete, allow the mixture to warm to room temperature and

stir for an additional hour.

Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with

cold water to remove ammonium chloride byproduct, followed by a cold, non-polar solvent

like hexane to aid in drying.

Purification: The crude product can be recrystallized from hot water or an ethanol/water

mixture to yield pure 3-Chloro-4-hydroxybenzamide.

Step 1: Activation Step 2: Amidation

3-Chloro-4-
hydroxybenzoic acid

3-Chloro-4-
hydroxybenzoyl chloride

+ SOCl₂ 3-Chloro-4-
hydroxybenzamide

+ NH₄OH (aq)

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow.

Chemical Reactivity
The molecule's reactivity is governed by its three key functional groups:

Phenolic Hydroxyl (-OH): This group is weakly acidic and can be deprotonated by a base. It

is a nucleophile and can undergo O-alkylation or O-acylation, making it a valuable handle for

further derivatization.

Amide (-CONH₂): The amide is relatively stable but can be hydrolyzed to the corresponding

carboxylic acid under strong acidic or basic conditions. The N-H bonds are weakly acidic and

can be deprotonated by very strong bases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b3024592/docs?utm_src=pdf-body#3-chloro-4-hydroxybenzamide-chemical-properties
https://www.benchchem.com/product/b3024592/docs?utm_src=pdf-body-img#3-chloro-4-hydroxybenzamide-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aromatic Ring: The ring is "electron-rich" due to the activating, ortho-para directing hydroxyl

group, but this is tempered by the deactivating, ortho-para directing chloro group and the

deactivating, meta-directing amide group. Further electrophilic aromatic substitution would

be complex, but positions C-2 and C-6 are the most likely sites for reaction.

Potential Applications in Research and
Development
While 3-Chloro-4-hydroxybenzamide is not an end-product drug, its structure makes it a

valuable intermediate and building block.

Pharmaceutical Synthesis: It serves as a key intermediate for more complex molecules.[10]

[11] The benzamide moiety is a common feature in many marketed drugs. The strategic

placement of the chloro and hydroxyl groups allows for regioselective modifications, building

a library of derivatives for screening. The "magic chlorine" effect, where the incorporation of

chlorine enhances biological activity, is a well-documented phenomenon in medicinal

chemistry.[12]

Fragment-Based Drug Discovery (FBDD): As a small molecule with well-defined functional

groups capable of hydrogen bonding, it is an ideal candidate for FBDD screening campaigns

to identify initial hits against protein targets.

Materials Science: Phenolic and benzamide structures can be incorporated into polymers

and other materials to impart specific properties like thermal stability or hydrogen-bonding

capabilities.

Safety, Handling, and Storage
Although a specific Safety Data Sheet (SDS) for 3-Chloro-4-hydroxybenzamide is not widely

available, a robust safety protocol can be established based on data from structurally similar

compounds like 3-chloro-4-hydroxybenzaldehyde and 3-chloro-4-hydroxybenzoic acid.[13][14]

Hazard Identification
Skin Irritation: Causes skin irritation (H315).[14]

Eye Irritation: Causes serious eye irritation (H319).[14]
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Respiratory Irritation: May cause respiratory irritation (H335).[3][14]

Acute Oral Toxicity: May be harmful if swallowed (H302).[3]

Recommended Handling Procedures
Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of dust.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 (EU)

or NIOSH (US) standards.[13]

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber) inspected

prior to use.[13]

Body Protection: Wear a lab coat. For larger quantities, consider impervious clothing.[13]

Handling Practices: Avoid dust formation.[13] Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[15] Do not eat, drink, or smoke in the work area.[3]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[15]

Conclusion
3-Chloro-4-hydroxybenzamide is a well-defined chemical entity whose value lies in its

potential as a versatile building block. Its synthesis is achievable through established chemical

transformations, and its reactivity is predictable based on its constituent functional groups.

While direct applications are still emerging, its structural motifs are prevalent in

pharmacologically active agents, marking it as a compound of interest for further research and

development in medicinal chemistry and materials science. Adherence to rigorous safety
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protocols, derived from data on closely related analogs, is essential for its responsible handling

and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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